3-(Tert-butyldimethylsilyloxy)benzyl chloride

• Molecular Formula: C13H21ClOSi
• Molecular Weight: 256.84 g/mol
• IUPAC Name: tert-butyl-[3-(chloromethyl)phenoxy]-dimethylsilane
• InChI: InChI=1S/C13H21ClOSi/c1-13(2,3)16(4,5)15-12-8-6-7-11(9-12)10-14/h6-9H,10H2,1-5H3
• InChI Key: BZWNDXBSUSCNMJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OC1=CC=CC(=C1)CCl

Description

3-(Tert-butyldimethylsilyloxy)benzyl chloride is a useful research compound. Its molecular formula is C13H21ClOSi and its molecular weight is 256.84 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(tert-Butyldimethylsilyloxy)benzyl alcohol (101) (prepared by the process described in Wu, Y.-C. et al., J. Am. Chem. Soc., 130, 7148-7152 (2008)) (7.94 g, 31.4 mmol) was dissolved in dichloromethane (150 mL), and cooled to 0° C. To this were sequentially added triethylamine (9.10 mL, 66.7 mmol) and methanesulfonyl chloride (3.80 mL, 49.1 mmol) and stirred for 25 hours after warming up to room temperature. To this was added water, and the product was extracted with dichloromethane (×3). The organic layer was sequentially washed with water (×1) and saturated brine (×1), and dried over anhydrous sodium sulfate. After filtration, the mixture was concentrated under reduced pressure and the residue was purified by silica gel flash column chromatography (n-hexane/ethyl acetate=95/1) to give 3-(tert-butyldimethylsilyloxy)benzyl chloride (102) as a colorless oily substance (5.90 g, 23.0 mmol, 73.1%).